Avarol monoacetate
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Overview
Description
Avarol monoacetate is a natural compound that is derived from marine sponges. It has been found to have significant potential in the field of drug discovery due to its various bioactivities.
Mechanism of Action
The mechanism of action of avarol monoacetate is not fully understood. However, it has been found to inhibit the activity of various enzymes, including phosphodiesterase, which is involved in the regulation of cell growth and proliferation. This compound has also been found to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells, including breast, lung, and colon cancer cells. It has also been found to have antiviral activity against herpes simplex virus type 1. This compound has been found to have anti-inflammatory and antioxidant properties, which may be beneficial in the treatment of various inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using avarol monoacetate in lab experiments is that it is a natural compound, which may have fewer side effects compared to synthetic compounds. However, this compound is a complex molecule, which may make its synthesis difficult. Another limitation is that this compound may have low bioavailability, which may limit its effectiveness in vivo.
Future Directions
There are several future directions for the research on avarol monoacetate. One direction is to investigate its potential as an anticancer agent. Another direction is to investigate its potential as an antiviral and antibacterial agent. Additionally, further research is needed to understand the mechanism of action of this compound and to improve its bioavailability. Finally, the synthesis of this compound needs to be optimized to make it more accessible for research purposes.
Conclusion:
In conclusion, this compound is a natural compound with significant potential in the field of drug discovery. It has various bioactivities, including anticancer, antiviral, and antibacterial activities. This compound has been found to have anti-inflammatory and antioxidant properties, which may be beneficial in the treatment of various inflammatory diseases. However, further research is needed to understand its mechanism of action and to improve its bioavailability.
Scientific Research Applications
Avarol monoacetate has been found to have various bioactivities, including anticancer, antiviral, and antibacterial activities. It has also been found to have anti-inflammatory and antioxidant properties. Due to these properties, this compound has significant potential in the field of drug discovery.
properties
CAS RN |
122143-92-4 |
---|---|
Molecular Formula |
C23H32O3 |
Molecular Weight |
356.5 g/mol |
IUPAC Name |
[3-[[(1R,2S,4aS,8aS)-1,2,4a,5-tetramethyl-2,3,4,7,8,8a-hexahydronaphthalen-1-yl]methyl]-4-hydroxyphenyl] acetate |
InChI |
InChI=1S/C23H32O3/c1-15-7-6-8-21-22(15,4)12-11-16(2)23(21,5)14-18-13-19(26-17(3)24)9-10-20(18)25/h7,9-10,13,16,21,25H,6,8,11-12,14H2,1-5H3/t16-,21+,22+,23+/m0/s1 |
InChI Key |
DRSPVCXBVVVLIJ-RAKGIWIYSA-N |
Isomeric SMILES |
C[C@H]1CC[C@]2([C@H]([C@]1(C)CC3=C(C=CC(=C3)OC(=O)C)O)CCC=C2C)C |
SMILES |
CC1CCC2(C(C1(C)CC3=C(C=CC(=C3)OC(=O)C)O)CCC=C2C)C |
Canonical SMILES |
CC1CCC2(C(C1(C)CC3=C(C=CC(=C3)OC(=O)C)O)CCC=C2C)C |
synonyms |
avarol monoacetate monoacetyl avarol |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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